2-(2-(2-(Pyridin-2-ylmethoxy)ethoxy)ethoxy)ethanol
Overview
Description
2-(2-(2-(Pyridin-2-ylmethoxy)ethoxy)ethoxy)ethanol is an organic compound with the molecular formula C12H19NO4. It is a derivative of pyridine, characterized by the presence of a pyridinylmethoxy group attached to a triethylene glycol chain.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-(2-(Pyridin-2-ylmethoxy)ethoxy)ethoxy)ethanol typically involves the reaction of pyridine-2-methanol with triethylene glycol under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to reflux for several hours to ensure complete conversion .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as distillation or chromatography are employed to obtain the desired product with high purity .
Chemical Reactions Analysis
Types of Reactions
2-(2-(2-(Pyridin-2-ylmethoxy)ethoxy)ethoxy)ethanol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The pyridine ring can be reduced to form piperidine derivatives.
Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or amines.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.
Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) are commonly used for substitution reactions.
Properties
CAS No. |
95650-39-8 |
|---|---|
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.28 g/mol |
IUPAC Name |
2-[2-[2-(pyridin-2-ylmethoxy)ethoxy]ethoxy]ethanol |
InChI |
InChI=1S/C12H19NO4/c14-5-6-15-7-8-16-9-10-17-11-12-3-1-2-4-13-12/h1-4,14H,5-11H2 |
InChI Key |
NZYQHHUDLJQREB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=NC(=C1)COCCOCCOCCO |
Origin of Product |
United States |
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